4-imino-4H-3,1-benzothiazine-2-thiol
Description
“4-imino-4H-3,1-benzothiazine-2-thiol” is a chemical compound with the molecular formula C8H6N2S2 and a molecular weight of 194.28 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H6N2S2/c9-7-5-3-1-2-4-6(5)10-8(11)12-7/h1-4,9H,(H,10,11) . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
The compound “this compound” has a predicted melting point of 121.93°C and a predicted boiling point of approximately 333.0°C at 760 mmHg . The predicted density is approximately 1.5 g/cm3 . The refractive index is predicted to be n20D 1.79 .
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : A study by Wang Guo-zhong (2007) describes the synthesis of 2-imino-4H-3,1-benzothiazine, providing insights into the reaction mechanisms and structural characterization of the products (Wang Guo-zhong, 2007).
- Reactivity with Primary Amines : Research by L. Legrand and N. Lozac'h (1978) highlights the reactivity of primary amines with 3,1-benzothiazine-4-thiones, leading to the formation of 4-imino-4H-3,1-benzothiazines (Legrand & Lozac'h, 1978).
- Facile Synthesis Methods : Another study by Hyunil Lee and K. Kim (1993) focuses on a facile synthesis method for 2-cyano-4H-3,1-benzothiazines, offering an efficient route for the creation of these compounds (Lee & Kim, 1993).
Applications in Drug Development and Biopharmaceuticals
- Antimicrobial and Antioxidant Agents : Sumit Saroha, Chhavi, and P. Sharma (2020) explored the use of substituted 4H-1,4-benzothiazine and piperazine in biopharmaceutical applications, particularly as antimicrobial and antioxidant agents (Saroha, Chhavi, & Sharma, 2020).
- Anticancer Activity : Research conducted by A. Niewiadomy, J. Matysiak, and M. Karpińska (2011) explored the synthesis of new 2‐Aryl‐4H‐3,1‐benzothiazines and their potential antiproliferative activity against cancer (Niewiadomy, Matysiak, & Karpińska, 2011).
Advanced Applications
- Antimicrobial Activity Study : A study by A. Goyal (2021) evaluated the antimicrobial activity of synthesized 4H-1,4-benzothiazines against various bacterial and fungal strains, indicating their potential as new antibacterial and antifungal drugs (Goyal, 2021).
- HIV Treatment Potential : T. Mizuhara et al. (2012) investigated the structure-activity relationships of pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives for their potential as anti-HIV agents (Mizuhara et al., 2012).
properties
IUPAC Name |
4-amino-3,1-benzothiazine-2-thione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2S2/c9-7-5-3-1-2-4-6(5)10-8(11)12-7/h1-4H,9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHBYIQXWJQSZNN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(SC(=S)N=C2C=C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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